Cas no 2680533-42-8 (5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole)

5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole structure

2680533-42-8 structure

Product Name:5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole

CAS No:2680533-42-8

MF:C₃HClF₂N₂S

MW:170.568244695663

CID:6308452

PubChem ID:22157821

Update Time:2024-01-06

5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 2680533-42-8
- SDFHPDFDZCIPBH-UHFFFAOYSA-N
- SCHEMBL9506958
- 5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole
- EN300-7049525
- 5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole
- Inchi： 1S/C3HClF2N2S/c4-3-7-2(1(5)6)8-9-3/h1H
- InChI Key： SDFHPDFDZCIPBH-UHFFFAOYSA-N
- SMILES： ClC1=NC(C(F)F)=NS1

Computed Properties

Exact Mass: 169.9517032g/mol
Monoisotopic Mass: 169.9517032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 54Å²

5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7049525-0.05g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	0.05g	$232.0	2025-03-12
Enamine	EN300-7049525-0.1g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	0.1g	$347.0	2025-03-12
Enamine	EN300-7049525-0.25g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	0.25g	$494.0	2025-03-12
Enamine	EN300-7049525-0.5g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	0.5g	$780.0	2025-03-12
Enamine	EN300-7049525-1.0g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	1.0g	$999.0	2025-03-12
Enamine	EN300-7049525-2.5g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	2.5g	$1959.0	2025-03-12
Enamine	EN300-7049525-5.0g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	5.0g	$2900.0	2025-03-12
Enamine	EN300-7049525-10.0g	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95.0%	10.0g	$4299.0	2025-03-12
Aaron	AR0283TO-50mg	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95%	50mg	$344.00	2025-02-15
Aaron	AR0283TO-100mg	5-chloro-3-(difluoromethyl)-1,2,4-thiadiazole	2680533-42-8	95%	100mg	$503.00	2025-02-15

5-Chloro-3-(difluoromethyl)-1,2,4-thiadiazole Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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